Cas no 1876709-35-1 ({2-[4-(Difluoromethoxy)phenyl]propan-2-yl}(methyl)amine)

• Product Name: {2-[4-(Difluoromethoxy)phenyl]propan-2-yl}(methyl)amine
• CAS No: 1876709-35-1
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 6484011
• PubChem ID: 165866293
• Update Time: 2025-05-23

{2-[4-(Difluoromethoxy)phenyl]propan-2-yl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1876709-35-1
• {2-[4-(difluoromethoxy)phenyl]propan-2-yl}(methyl)amine
• EN300-1928662
• {2-[4-(Difluoromethoxy)phenyl]propan-2-yl}(methyl)amine

• Inchi： 1S/C11H15F2NO/c1-11(2,14-3)8-4-6-9(7-5-8)15-10(12)13/h4-7,10,14H,1-3H3
• InChI Key： FNVXHTDIWRTXOJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(C)(C)NC)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on {2-[4-(Difluoromethoxy)phenyl]propan-2-yl}(methyl)amine

Compound CAS No. 1876709-35-1: {2-[4-(Difluoromethoxy)phenyl]propan-2-yl}(methyl)amine

The compound with CAS No. 1876709-35-1, known as {2-[4-(Difluoromethoxy)phenyl]propan-2-yl}(methyl)amine, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and organic synthesis. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

Chemical Structure and Properties

The molecular formula of {2-[4-(Difluoromethoxy)phenyl]propan-2-yl}(methyl)amine is C₁₁H₁₆F₂N₂O. Its structure comprises a central amine group attached to a methyl group and a substituted propan-2-yl group. The propan-2-yl group is further substituted with a 4-(difluoromethoxy)phenyl ring, which introduces electron-withdrawing groups into the molecule. This arrangement imparts unique electronic properties to the compound, making it highly reactive in certain chemical environments.

Synthesis and Characterization

The synthesis of {2-[4-(Difluoromethoxy)phenyl]propan-2-yl}(methyl)amine involves a multi-step process that typically begins with the preparation of the 4-(difluoromethoxy)aniline derivative. Recent studies have optimized this process by employing efficient coupling reactions and selective oxidation techniques. The final product is characterized using advanced spectroscopic methods such as NMR, IR, and mass spectrometry to confirm its purity and structure.

Applications in Drug Development

{2-[4-(Difluoromethoxy)phenyl]propan-2-yl}(methyl)amine has shown promise in the field of medicinal chemistry as a potential lead compound for developing new drugs. Its ability to modulate specific biological targets, such as enzymes and receptors, has been highlighted in recent research studies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression.

Environmental Impact and Safety

Understanding the environmental impact of chemical compounds is crucial for their sustainable use. Recent research on {2-[4-(Difluoromethoxy)phenyl]propan-2-yl}(methyl)amine has focused on its biodegradability and toxicity profiles. Preliminary findings suggest that the compound is not highly toxic to aquatic organisms under standard test conditions. However, further studies are required to assess its long-term effects on ecosystems.

Future Prospects

The future of {2-[4-(Difluoromethoxy)phenyl]propan-2-yl}(methyl)amine looks promising as researchers continue to explore its potential applications. With advancements in synthetic methodologies and an increasing emphasis on green chemistry, this compound could play a pivotal role in developing eco-friendly pharmaceuticals and agrochemicals.

In conclusion, CAS No. 1876709-35-1 represents a significant advancement in organic chemistry with its unique structure and versatile applications. As ongoing research unravels more about its properties and uses, this compound is poised to make a substantial impact across various industries.